N-Desmethyl Enzalutamide
N-Desmethyl Enzalutamide
N-desmethyl Enzalutamide is a major metabolite of Enzalutamide. Enzalutamide is an androgen-receptor (AR) antagonist (IC50 = 36 nM) in LNCaP cells that inhibits the transcriptional activity of a mutant AR protein. Enzalutamide resists against induction of prostate-specific antigen (PSA) and transmembrane serine protease 2 (TMPRSS2). N-desmethyl Enzalutamide can be used for the treatment of disorders involving androgen, estrogen and progesterone receptors.
Brand Name:
Vulcanchem
CAS No.:
1242137-16-1
VCID:
VC0193370
InChI:
InChI=1S/C20H14F4N4O2S/c1-19(2)17(30)27(11-4-3-10(9-25)14(7-11)20(22,23)24)18(31)28(19)12-5-6-13(16(26)29)15(21)8-12/h3-8H,1-2H3,(H2,26,29)
SMILES:
CC1(C(=O)N(C(=S)N1C2=CC(=C(C=C2)C(=O)N)F)C3=CC(=C(C=C3)C#N)C(F)(F)F)C
Molecular Formula:
C20H14F4N4O2S
Molecular Weight:
450.412
N-Desmethyl Enzalutamide
CAS No.: 1242137-16-1
Impurities
VCID: VC0193370
Molecular Formula: C20H14F4N4O2S
Molecular Weight: 450.412
CAS No. | 1242137-16-1 |
---|---|
Product Name | N-Desmethyl Enzalutamide |
Molecular Formula | C20H14F4N4O2S |
Molecular Weight | 450.412 |
IUPAC Name | 4-[3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]-2-fluorobenzamide |
Standard InChI | InChI=1S/C20H14F4N4O2S/c1-19(2)17(30)27(11-4-3-10(9-25)14(7-11)20(22,23)24)18(31)28(19)12-5-6-13(16(26)29)15(21)8-12/h3-8H,1-2H3,(H2,26,29) |
Standard InChIKey | JSFOGZGIBIQRPU-UHFFFAOYSA-N |
SMILES | CC1(C(=O)N(C(=S)N1C2=CC(=C(C=C2)C(=O)N)F)C3=CC(=C(C=C3)C#N)C(F)(F)F)C |
Appearance | Off-white to white powder |
Application | the treatment of disorders involving androgen, estrogen and progesterone receptors |
Brife Desc | metabolite of Enzalutamide, Androgen Receptor |
Density | ≥97.0% (LC-MS) |
Melting Point | >230ºC (dec.) |
Description | N-desmethyl Enzalutamide is a major metabolite of Enzalutamide. Enzalutamide is an androgen-receptor (AR) antagonist (IC50 = 36 nM) in LNCaP cells that inhibits the transcriptional activity of a mutant AR protein. Enzalutamide resists against induction of prostate-specific antigen (PSA) and transmembrane serine protease 2 (TMPRSS2). N-desmethyl Enzalutamide can be used for the treatment of disorders involving androgen, estrogen and progesterone receptors. |
Quantity | Milligrams-Grams |
Shelf Life | As supplied, 2 years from the QC date provided on the Certificate of Analysis, when stored properly |
Solubility | 10 mM in DMSO |
Storage | -20ºC Freeze |
Synonyms | N-desmethylenzalutamide; 1242137-16-1; 4-{3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-thioxoimidazolidin-1-yl}-2-fluorobenzamide; 4-(3-(4-cyano-3-(trifluoromethyl)phenyl)-5,5-dimethyl-4-oxo-2-thioxoimidazolidin-1-yl)-2-fluorobenzamide; Enzalutamide metabolite |
PubChem Compound | 70678916 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume